Cas no 4609-91-0 (Octane, 2-nitro-)
Octane, 2-nitro- structure
Product Name:Octane, 2-nitro-
Octane, 2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Octane, 2-nitro-
- 2-nitrooctane
- (+-)-2-Nitro-octan
- (+-)-2-nitro-octane
- 2-Nitro-octan
- 2-nitro-octane
- 2-Octyl nitrate
- AC1L5946
- AC1Q1WP5
- AR-1E4398
- CTK1D8371
- NSC3655
- NSC-3655
- DTXSID30277708
- 4609-91-0
- AKOS024339162
- SCHEMBL1151349
- ZXLQHMOMJDHKJK-UHFFFAOYSA-N
-
- Inchi: 1S/C8H17NO2/c1-3-4-5-6-7-8(2)9(10)11/h8H,3-7H2,1-2H3
- InChI Key: ZXLQHMOMJDHKJK-UHFFFAOYSA-N
- SMILES: [O-][N+](C(C)CCCCCC)=O
Computed Properties
- Exact Mass: 159.12601
- Monoisotopic Mass: 159.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 0.916
- Boiling Point: 208.6°C at 760 mmHg
- Flash Point: 71.8°C
- Refractive Index: 1.432
- PSA: 43.14
Octane, 2-nitro- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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